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Compound of Interest

Compound Name: Diphenylsilane

Cat. No.: B1312307

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylsilane (CAS 775-12-2) is a versatile organosilicon compound featuring a silicon atom
bonded to two phenyl groups and two hydrogen atoms.[1] It is a colorless liquid widely utilized
in organic synthesis and materials science.[1][2] Its prominence stems from its role as a mild
and selective reducing agent, a key reagent in hydrosilylation reactions, and a precursor for
silicon-based polymers.[1][3] The presence of phenyl groups confers enhanced thermal stability
and modulates the reactivity of the Si-H bonds, allowing for greater selectivity in complex
chemical transformations compared to simpler silanes.[1] This unique combination of properties
makes it an invaluable tool in the synthesis of pharmaceuticals, advanced materials, and fine
chemicals.[2][3]

Physicochemical and Spectroscopic Properties

The fundamental properties of Diphenylsilane are summarized below, providing essential data
for experimental design and characterization.

Table 1: Physical and Chemical Properties of
Diphenylsilane
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Property Value Source(s)
CAS Number 775-12-2 [4][5]
Molecular Formula C12H12Si [2][4][6][5]
Molecular Weight 184.31 g/mol [4]
Appearance Colorless transparent liquid [L11051[7]
Boiling Point 95-97 °C at 13 mmHg [BII51[71[9]
Density 0.993 g/mL at 25 °C [BII5171I9]
Refractive Index (n20/D) 1.579 [BII51I719]
Melting Point <20 °C [7]

Flash Point 98 °C (208.4 °F) - closed cup [10]

Water Solubility

Decomposes in water

[7]

Sensitivity

Air and moisture sensitive

[7]

Storage

Store under inert atmosphere,
2-8°C

[7]

ble 2: < : | < | Identifi

Identifier Value Source(s)

SMILES String --INVALID-LINK--c2ccccc2
1S/C12H12Si/c1-3-7-11(8-4-

InChl 1)13-12-9-5-2-6-10-12/h1- [8]
10H,13H2
VDCSGNNYCFPWFK-

INChl Key [8]
UHFFFAOYSA-N

, 1H NMR, 3C NMR, IR, Mass
Spectra Available [11]

Spec, Raman
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Synthesis of Diphenylsilane

Diphenylsilane is commonly synthesized by the reduction of diphenyldichlorosilane. Various
reducing agents can be employed for this transformation.

Diagram: General Synthesis Workflow
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Starting Materials

Reducing Agent

Dichlorodiphenylsilane (e.g., LiAIH4, CaH2)

Process

Reduction in
Ethereal Solvent (e.g., THF)

Aqueous Workup
& Extraction

Diphenylsilane
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Diphenylsilane
(Ph2SiH?2)

Catalytic Cycle

Alkene
(R-CH=CHz2)
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Alkene
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Migratory
Insertion

Reductive
Elimination

Catalyst
Regeneration

Alkylsilane Metal Catalyst
(R-CH2-CH2-SiHPhz2) [M]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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